Cas no 5940-81-8 (Carbamic acid, (trichloroacetyl)-, methyl ester)
5940-81-8 structure
Product Name:Carbamic acid, (trichloroacetyl)-, methyl ester
CAS No:5940-81-8
MF:C4H4Cl3NO3
MW:220.438458442688
CID:4054827
PubChem ID:12904325
Update Time:2025-04-22
Carbamic acid, (trichloroacetyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (trichloroacetyl)-, methyl ester
- SCHEMBL4119686
- Methyl (2,2,2-trichloroacetyl)carbamate
- 5940-81-8
-
- Inchi: 1S/C4H4Cl3NO3/c1-11-3(10)8-2(9)4(5,6)7/h1H3,(H,8,9,10)
- InChI Key: KTWGBQWCSHSUSS-UHFFFAOYSA-N
- SMILES: ClC(C(NC(=O)OC)=O)(Cl)Cl
Computed Properties
- Exact Mass: 218.925676Da
- Monoisotopic Mass: 218.925676Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55.4Ų
Carbamic acid, (trichloroacetyl)-, methyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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